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Compound of Interest

Compound Name: LDN-193188

Cat. No.: B608503

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of LDN-
193189, a potent and selective inhibitor of bone morphogenetic protein (BMP) type | receptors.
Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring
reproducible experimental outcomes.

Introduction

LDN-193189 is a small molecule inhibitor of the BMP signaling pathway. It primarily targets the

BMP type | receptors ALK1, ALK2, ALK3, and ALK6 with high affinity, leading to the inhibition of
Smad1/5/8 phosphorylation.[1][2][3][4][5] This compound is a derivative of Dorsomorphin and is
widely used in research to study developmental biology, cancer, and various cellular processes
regulated by BMP signaling. Proper handling and storage are essential for its biological activity.

Quantitative Data Summary

The following tables summarize the solubility and recommended storage conditions for LDN-
193189 and its hydrochloride salt.

Table 1: Solubility of LDN-193189 and its Hydrochloride Salt
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Solvent LDN-193189 LDN-193189 Hydrochloride
Soluble, but may require
_ o Soluble. Approx. 2 mg/mL.
warming or sonication. _
) 4.79 mg/mL (10 mM) with
DMSO Insoluble according to some

sources. Limited solubility. 0.1
mg/mL (0.24 mM).

sonication. 12 mg/mL (25.03
mM). 24 mg/mL (50.06 mM).

Dimethyl Formamide (DMF)

Not explicitly stated, but the

hydrochloride is soluble.

Approx. 1 mg/mL.

Ethanol Insoluble. Soluble up to 2.5 mM.
Sparingly soluble. 45 mg/mL
(93.87 mM) with sonication is
Water Insoluble.
recommended for the
dihydrochloride salt.
Methanol Soluble. Not explicitly stated.

Note: Solubility can be affected by factors such as the purity of the compound, the solvent,

temperature, and agitation. It is recommended to use fresh, anhydrous solvents.

Table 2: Storage and Stability of LDN-193189
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Storage ]
Form Duration Notes
Temperature
) Store protected from
Powder (Solid) -20°C > 4 years )
light.
Store protected from
4°C Stable )
light.
Aliquot to avoid
In Solvent (Stock
] -80°C 6 months to 1 year repeated freeze-thaw
Solution)
cycles.
Aliquot to avoid
-20°C 1 month to 6 months repeated freeze-thaw
cycles.
4°C 1 month
) Not more than one
Aqueous Solution Not Recommended

day

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution of LDN-193189 Hydrochloride

Materials:

o LDN-193189 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

» \Vortex mixer

o Water bath or heating block (optional)

e Sonicator (optional)
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Procedure:

» Pre-treatment: Before opening, briefly centrifuge the vial of LDN-193189 hydrochloride to
ensure all the powder is at the bottom.

e Calculation: To prepare a 10 mM stock solution from 1 mg of LDN-193189 hydrochloride
(MW: 479.4 g/mol ), you will need to add 208.6 pL of DMSO. For larger quantities, scale the
volume of DMSO accordingly. For example, to reconstitute 10 mg, add 2.086 mL of DMSO.
Some suppliers suggest specific volumes for reconstitution, for a 10mM solution from the
entire vial contents, which should be followed if provided.

e Dissolution:

o Add the calculated volume of fresh, anhydrous DMSO to the vial containing the LDN-
193189 hydrochloride powder.

o Vortex the solution thoroughly for several minutes to aid dissolution.

o If the compound does not fully dissolve, you can warm the tube at 37°C for 10 minutes
and/or shake it in an ultrasonic bath for a while.

 Aliquoting and Storage:

o Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term
storage (1-6 months).

Protocol 2: Preparation of Working Solutions for Cell Culture
Materials:
e 10 mM LDN-193189 stock solution in DMSO

o Pre-warmed cell culture medium
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» Sterile tubes

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM LDN-193189 stock solution at 37°C as needed.
 Dilution:

o To avoid precipitation, it is crucial to add the DMSO stock solution to pre-warmed cell
culture medium.

o Perform serial dilutions in the pre-warmed medium to achieve the desired final
concentration.

o Important: The final concentration of DMSO in the cell culture should not exceed 0.5% to
avoid solvent-induced toxicity.

o Application: Add the final working solution to your cell cultures immediately. Do not store
agueous solutions of LDN-193189.

Visualizations
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Experimental Workflow for LDN-193189 Preparation and Storage
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Caption: Workflow for preparing and storing LDN-193189 solutions.
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LDN-193189 Inhibition of BMP Signaling Pathway
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Caption: LDN-193189 inhibits BMP Type | receptor phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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